Cas no 435273-75-9 (O-Benzyl Indacaterol)

• Product Name: O-Benzyl Indacaterol
• CAS No: 435273-75-9
• MF: C₃₁H₃₄N₂O₃
• MW: 482.613268375397
• CID: 1056000
• PubChem ID: 23521613
• Update Time: 2025-04-20

O-Benzyl Indacaterol Chemical and Physical Properties

Names and Identifiers

• (R)-8-(Benzyloxy)-5-(2-((5,6-diethyl-2,3-dihydro-1H-inden-2-yl)amino)-1-hydroxyethyl)quinolin-2(1H)-one
• (R)-8-(BENZYLOXY)-5-(2-(5,6-DIETHYL-2,3-DIHYDRO-1H-INDEN-2-YLAMINO)-1-HYDROXYETHYL)QUINOLIN-2(1H)-ONE
• 8-benzyloxy-5-[(R)-1-hydroxy-2-(5,6-diethylindan-2-ylamino)-ethyl]-1H-quinolin-2-one
• 8-benzyloxy-5-[(R)-2-(5,6-diethyl-indan-2-ylamino)-1-hydroxy-ethyl]-1H-quinolin-2-one
• 8-phenylmethoxy-5-[(R)-2-(5,6-diethylindan-2-ylamino)-1-hydroxyethyl]-1H-quinolin-2-one
• 5-[(1R)-2-[(5,6-DIETHYL-2,3-DIHYDRO-1H-INDEN-2-YL)AMINO]-1-HYDROXYETHYL]-8-(PHENYLMETHOXY)-2(1H)-QUINOLINONE
• (R)-8-(Benzyloxy)-5-[2-(5,6-diethylindan-2-ylamino)-1-hydroxyethyl]-1H-quinolin-2-one, 5-[(1R)-2-[(5,6-Diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl]-8-(phenylmethoxy)-2(1H)-quinolinone
• 435273-75-9
• DB-397775
• 8-(Benzyloxy)-5-{(1R)-2-[(5,6-diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl}quinolin-2(1H)-one
• DTXSID40634727
• O-Benzyl Indacaterol
• Indacaterol interMediate
• 5-[(1R)-2-[(5,6-Diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl]-8-phenylmethoxy-1H-quinolin-2-one
• WLZ3557
• OTINTMLHLKCOBW-NDEPHWFRSA-N
• CS-0529976
• G73739
• SCHEMBL1221324
• AKOS015999461

• MDL： MFCD22494936
• Inchi： 1S/C31H34N2O3/c1-3-21-14-23-16-25(17-24(23)15-22(21)4-2)32-18-28(34)26-10-12-29(31-27(26)11-13-30(35)33-31)36-19-20-8-6-5-7-9-20/h5-15,25,28,32,34H,3-4,16-19H2,1-2H3,(H,33,35)/t28-/m0/s1
• InChI Key： OTINTMLHLKCOBW-NDEPHWFRSA-N
• SMILES： O[C@H](C1=CC=C(C2=C1C=CC(N2)=O)OCC1C=CC=CC=1)CNC1CC2C=C(CC)C(CC)=CC=2C1

Computed Properties

• Exact Mass: 482.25700
• Monoisotopic Mass: 482.25694295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• Density: 1.23
• Melting Point: NA
• Boiling Point: 734.1±60.0 °C at 760 mmHg
• Flash Point: 397.8±32.9 °C
• PSA: 74.35000
• LogP: 5.41320
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

O-Benzyl Indacaterol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones